N-(2-ethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H23N5O4S/c1-5-14-22-17-16(19(27)25(4)20(28)24(17)3)18(23-14)30-11-15(26)21-12-9-7-8-10-13(12)29-6-2/h7-10H,5-6,11H2,1-4H3,(H,21,26)
• InChI Key: WDFQHDDCSAKLAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC=C3OCC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Studies have synthesized novel compounds with potential as anti-inflammatory and analgesic agents, indicating the broader interest in derivatives of complex pyrimidine structures for therapeutic applications. These compounds exhibit cyclooxygenase inhibition and analgesic activities, suggesting their relevance in developing new medications for inflammation and pain management (Abu‐Hashem et al., 2020).

Radioligand Imaging with PET

Pyrazolo[1,5-a]pyrimidineacetamides, similar in structure to the compound , have been developed as selective ligands for the translocator protein, with applications in positron emission tomography (PET) imaging. This highlights the potential use of such compounds in diagnostic imaging and research into neurological diseases (Dollé et al., 2008).

Anticonvulsant Agents

The synthesis of new derivatives aiming to explore anticonvulsant activities showcases the ongoing research into pyrimidine compounds for neurological applications. Molecular docking studies and in vivo tests indicate these compounds' relevance in studying epilepsy and potential therapeutic uses (Severina et al., 2020).

Antimicrobial Agents

Research into pyrimidinone and oxazinone derivatives fused with thiophene rings as starting materials has yielded compounds with promising antibacterial and antifungal activities. This indicates the utility of pyrimidine derivatives in developing new antimicrobial drugs (Hossan et al., 2012).